Cas no 1207039-46-0 (2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide)

• Product Name: 2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• CAS No: 1207039-46-0
• MF: C₂₂H₂₀N₂O₂S₂
• MW: 408.536402702332
• CID: 6295458
• PubChem ID: 45581916
• Update Time: 2024-01-14

2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylsulfanyl)-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzamide
• F5834-3005
• VU0523193-1
• 2-methylsulfanyl-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzamide
• AKOS024521658
• 2-(methylthio)-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzamide
• 2-(methylsulfanyl)-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzamide
• 1207039-46-0

• Inchi： 1S/C22H20N2O2S2/c1-27-19-6-3-2-5-18(19)21(25)23-17-9-8-15-10-11-24(14-16(15)13-17)22(26)20-7-4-12-28-20/h2-9,12-13H,10-11,14H2,1H3,(H,23,25)
• InChI Key： WEZSAKCZQQIRIS-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC2C=C(C=CC=2CC1)NC(C1C=CC=CC=1SC)=O)=O

Computed Properties

• Exact Mass: 408.09662023g/mol
• Monoisotopic Mass: 408.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines